Cas no 1261855-46-2 (2-Cyano-4-(bromomethyl)benzoic acid methyl ester)

• Product Name: 2-Cyano-4-(bromomethyl)benzoic acid methyl ester
• CAS No: 1261855-46-2
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4796799
• Update Time: 2023-08-17

2-Cyano-4-(bromomethyl)benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(bromomethyl)-2-cyanobenzoate
• 2-Cyano-4-(bromomethyl)benzoic acid methyl ester

• Inchi： 1S/C10H8BrNO2/c1-14-10(13)9-3-2-7(5-11)4-8(9)6-12/h2-4H,5H2,1H3
• InChI Key： HIOOCMWVUQUTND-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OC)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters